Cas no 2172241-42-6 (4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}acetamido)but-2-ynoic acid)

• Product Name: 4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}acetamido)but-2-ynoic acid
• CAS No: 2172241-42-6
• MF: C₂₈H₂₄N₂O₅
• MW: 468.500567436218
• CID: 6464715
• PubChem ID: 165565075
• Update Time: 2024-01-09

4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}acetamido)but-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}acetamido)but-2-ynoic acid
• 4-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}acetamido)but-2-ynoic acid
• EN300-1550757
• 2172241-42-6

• Inchi： 1S/C28H24N2O5/c31-26(29-15-7-14-27(32)33)16-19-8-1-2-9-20(19)17-30-28(34)35-18-25-23-12-5-3-10-21(23)22-11-4-6-13-24(22)25/h1-6,8-13,25H,15-18H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： FCAMFWGBFYNQKN-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC=CC=1CC(NCC#CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 468.16852187g/mol
• Monoisotopic Mass: 468.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids